Cas no 82991-47-7 (trans-1-ethyl-4-(4-propylcyclohexyl)benzene)

• Product Name: trans-1-ethyl-4-(4-propylcyclohexyl)benzene
• CAS No: 82991-47-7
• MF: C₁₇H₂₆
• MW: 230.388345241547
• CID: 988419
• PubChem ID: 174293
• Update Time: 2025-05-30

trans-1-ethyl-4-(4-propylcyclohexyl)benzene Chemical and Physical Properties

Names and Identifiers

• trans-1-ethyl-4-(4-propylcyclohexyl)benzene
• 4-(TRANS-4-PROPYLCYCLOHEXYL)-1-ETHYLBENZENE
• 2-BH-3
• PCH 32
• S 1484
• 1-Ethyl-4-(trans-4-propylcyclohexyl)benzene (ACI)
• Benzene, 1-ethyl-4-(4-propylcyclohexyl)-, trans- (ZCI)
• 1-Ethyl-4-(4-propylcyclohexyl)benzene
• trans-1-Propyl-4-(4′-ethylphenyl)cyclohexane
• DTXSID40888602
• OYOBZVHPZUVLSF-JCNLHEQBSA-N
• 1-Ethyl-4-(trans-4-propylcyclohexyl)benzene
• 82991-47-7
• Benzene, 1-ethyl-4-(4-propylcyclohexyl)-, trans-
• 87901-26-6
• InChI=1/C17H26/c1-3-5-15-8-12-17(13-9-15)16-10-6-14(4-2)7-11-16/h6-7,10-11,15,17H,3-5,8-9,12-13H2,1-2H
• AKOS021983132
• EINECS 280-085-0
• 1-Ethyl-4-(4-propylcyclohexyl)benzene #
• DB-222235
• NS00059147
• Benzene, 1-ethyl-4-(4-propylcyclohexyl)-
• Benzene, 1-ethyl-4-(trans-4-propylcyclohexyl)-

• Inchi： 1S/C17H26/c1-3-5-15-8-12-17(13-9-15)16-10-6-14(4-2)7-11-16/h6-7,10-11,15,17H,3-5,8-9,12-13H2,1-2H3/t15-,17-
• InChI Key： OYOBZVHPZUVLSF-JCNLHEQBSA-N
• SMILES： C([C@@H]1CC[C@@H](C2C=CC(CC)=CC=2)CC1)CC

Computed Properties

• Exact Mass: 230.20300
• Monoisotopic Mass: 230.203450829g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.894±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (6.0E-5 g/L) (25 ºC),
• PSA: 0.00000
• LogP: 5.32290

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on trans-1-ethyl-4-(4-propylcyclohexyl)benzene

Research Brief on trans-1-ethyl-4-(4-propylcyclohexyl)benzene (CAS: 82991-47-7) in Chemical and Biomedical Applications

Recent studies on trans-1-ethyl-4-(4-propylcyclohexyl)benzene (CAS: 82991-47-7) have highlighted its potential in various chemical and biomedical applications. This compound, characterized by its unique cyclohexylbenzene structure, has been investigated for its role in liquid crystal displays (LCDs), drug delivery systems, and as a precursor in organic synthesis. The latest research underscores its stability, solubility, and compatibility with other organic compounds, making it a promising candidate for advanced material science and pharmaceutical formulations.

In the context of liquid crystal technology, trans-1-ethyl-4-(4-propylcyclohexyl)benzene has been shown to exhibit excellent mesomorphic properties, contributing to the development of high-performance LCDs. Recent publications in journals such as the Journal of Materials Chemistry and Advanced Functional Materials have detailed its synthesis and optimization, emphasizing its low viscosity and high thermal stability. These properties are critical for applications in flexible displays and optoelectronic devices.

From a biomedical perspective, preliminary studies suggest that this compound may serve as a scaffold for drug design due to its rigid yet flexible molecular framework. Researchers have explored its potential in enhancing the bioavailability of hydrophobic drugs by acting as a solubilizing agent. A 2023 study published in Bioorganic & Medicinal Chemistry Letters reported its use in improving the delivery of anticancer agents, demonstrating reduced cytotoxicity and increased efficacy in vitro.

Furthermore, the compound's role in organic synthesis has been expanded upon in recent patents and peer-reviewed articles. Its ability to undergo selective functionalization at the ethyl and propyl groups has been leveraged to create novel derivatives with tailored properties. For instance, a 2022 patent (US20220169912A1) describes its use in synthesizing chiral ligands for asymmetric catalysis, highlighting its versatility in chemical transformations.

Despite these advancements, challenges remain in scaling up production and ensuring cost-effectiveness for industrial applications. Current research is focused on developing greener synthetic routes and optimizing purification techniques to address these limitations. Collaborative efforts between academia and industry are expected to drive further innovation in this area.

In conclusion, trans-1-ethyl-4-(4-propylcyclohexyl)benzene (CAS: 82991-47-7) represents a multifaceted compound with significant potential across multiple domains. Ongoing research aims to unlock its full capabilities, particularly in material science and drug development, while addressing practical challenges related to its synthesis and application.